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For Researchers, Scientists, and Drug Development Professionals

Introduction
Cocamidopropyl betaine (CAPB) is a prominent amphoteric surfactant widely utilized in the

formulation of personal care products, and increasingly, in specialized applications within the

pharmaceutical and biotechnology sectors.[1][2][3][4] Derived from coconut oil, CAPB is valued

for its mildness, excellent foaming and viscosity-building characteristics, and its ability to

reduce the irritancy of harsher anionic surfactants.[1][5] This technical guide provides an in-

depth analysis of the chemical structure, physicochemical properties, synthesis, and analytical

methodologies pertaining to cocamidopropyl betaine, tailored for a scientific audience.

Chemical Structure and Nomenclature
Cocamidopropyl betaine is a zwitterionic quaternary ammonium compound. Its structure

features a hydrophobic tail derived from the fatty acids of coconut oil (predominantly lauric acid,

C12) and a hydrophilic head containing both a permanently cationic quaternary ammonium

group and a pH-dependent anionic carboxylate group.[5][6] This amphoteric nature is central to

its functional properties, allowing it to behave as a cationic, anionic, or zwitterionic species

depending on the pH of the medium.[7]

IUPAC Name: {--INVALID-LINK--ammonio}acetate[5]

CAS Number: 61789-40-0[8]
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Molecular Formula (for the lauramidopropyl betaine component): C₁₉H₃₈N₂O₃[5]

Molecular Weight (for the lauramidopropyl betaine component): 342.52 g/mol

The general structure consists of a fatty acyl group (R-CO), where R represents the alkyl

chains from coconut oil, linked via an amide bond to a propyl-dimethylamine backbone, which

is further quaternized with a carboxymethyl group.

Physicochemical Properties
The functional characteristics of cocamidopropyl betaine are dictated by its physicochemical

properties. A summary of key quantitative data is presented in the following tables.

Property Value References

Appearance Clear to pale yellow liquid [9]

pH (as supplied, typically a

30% aqueous solution)
5.0 - 7.0 [10][11]

Isoelectric Point (pI) ~6.25 [10]

Melting Point < -10 °C [9]

Boiling Point > 100 °C [9]

Density ~1.05 g/cm³ [2]

Solubility Soluble in water [5]

Surfactant Properties Value References

Active Matter (as supplied) 30-32% [12]

Critical Micelle Concentration

(CMC)
Varies (e.g., 63.1 mg/L) [13]

Viscosity (as supplied) < 100 cP at 30°C [2]

Synthesis of Cocamidopropyl Betaine
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The industrial synthesis of cocamidopropyl betaine is a two-step process.[14]

Amidation: Fatty acids from coconut oil are reacted with dimethylaminopropylamine

(DMAPA). The primary amine of DMAPA selectively reacts with the fatty acids to form a fatty

amidoamine intermediate.[6]

Quaternization (Betainization): The tertiary amine of the fatty amidoamine intermediate is

then reacted with sodium monochloroacetate in an aqueous solution to form the quaternary

ammonium carboxymethyl group, yielding cocamidopropyl betaine and sodium chloride as

a byproduct.[6]

It is crucial to control the reaction conditions to minimize the presence of unreacted starting

materials and byproducts, such as amidoamine (AA) and dimethylaminopropylamine (DMAPA),

which are known to be potential skin sensitizers.[15][16]
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Synthesis of Cocamidopropyl Betaine

Step 1: Amidation

Step 2: Quaternization

Fatty Acids (from Coconut Oil)

Fatty Amidoamine Intermediate

+ DMAPA

Dimethylaminopropylamine (DMAPA)

Sodium Monochloroacetate Cocamidopropyl Betaine (CAPB)

+ Sodium Monochloroacetate

pH-Dependent Equilibrium of Cocamidopropyl Betaine

Cationic Form
(R-N+(CH3)2-CH2-COOH)

Zwitterionic Form
(R-N+(CH3)2-CH2-COO-)

Increase pH Decrease pH

Anionic Character
(in alkaline formulations)

Increase pH > 7
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Workflow for Potentiometric Titration of CAPB

Start

Prepare Sample:
Dissolve weighed CAPB in solvent

Acidify with excess HCl

Titrate with standardized KOH

Monitor potential with pH electrode

Analyze titration curve for equivalence points

Calculate % active matter

End

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


HPLC Workflow for Impurity Analysis of CAPB

Start

Prepare Sample:
Dilute CAPB in mobile phase

Prepare Calibration Standards
(Amidoamine, DMAPA)

Inject sample and standards into HPLC

Chromatographic Separation
(e.g., C18 column, gradient elution)

Detection
(e.g., ELSD or UV)

Quantify impurities using calibration curve

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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